Cas no 953040-54-5 (1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole structure

953040-54-5 structure

Product Name:1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole

CAS No:953040-54-5

MF:C₁₁H₁₈BNO₂

MW:207.077123165131

MDL:MFCD13182200

CID:857283

PubChem ID:53217148

Update Time:2024-10-25

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- 1-METHYLPYRROLE-3-BORONIC ACID, PINACOL ESTER
- 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-methyl-pyrrole
- 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole (ACI)
- 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole
- 1-Methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- 1-Methylpyrrole-3-boronic acid pinacol ester
- N-METHYLPYRROLE-3-BORONICACIDPINACOLESTER
- PB20778
- N-METHYLPYRROLE-3-BORONIC ACID PINACOL ESTER
- SYAMJGBBLFTQTK-UHFFFAOYSA-N
- 1-Methylpyrrol-3-boronic acid, pinacol ester
- (1-METHYL-1H-PYRROL-3-YL)BORONIC ACID PINACOL ESTER
- SCHEMBL28487
- 953040-54-5
- AKOS016003818
- 1-Methyl-1H-pyrrole-3-boronic acid pinacol ester
- SY020406
- 1-Methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrole
- MFCD13182200
- 1-Methylpyrrole-3-boronic acid,pinacol ester
- CS-0052451
- DTXSID00682249
- 1-methyl-pyrrol-3-ylboronic acid pinacol ester, AldrichCPR
- 1-Methyl-3-pyrroleboronic Acid Pinacol Ester
- 1H-PYRROLE, 1-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- AS-34155
- 1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- MDL： MFCD13182200
- Inchi： 1S/C11H18BNO2/c1-10(2)11(3,4)15-12(14-10)9-6-7-13(5)8-9/h6-8H,1-5H3
- InChI Key： SYAMJGBBLFTQTK-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CN(C)C=C1

Computed Properties

Exact Mass: 207.1430590g/mol
Monoisotopic Mass: 207.1430590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.4Å²

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM103897-250mg	1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5	95%+	250mg	$153	2021-08-06
Chemenu	CM103897-1g	1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5	95%+	1g	$552	2021-08-06
Chemenu	CM103897-5g	1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5	95%+	5g	$2195	2021-08-06
TRC	M342908-50mg	1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5		50mg	$ 70.00	2022-06-03
TRC	M342908-100mg	1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5		100mg	$ 95.00	2022-06-03
TRC	M342908-500mg	1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5		500mg	$ 340.00	2022-06-03
Chemenu	CM103897-250mg	1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5	95%+	250mg	$57	2022-06-09
Chemenu	CM103897-1g	1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5	95%+	1g	$151	2022-06-09
Chemenu	CM103897-5g	1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	953040-54-5	95%+	5g	$169	2024-07-18
Ambeed	A581232-250mg	N-Methylpyrrole-3-boronic acid pinacol ester	953040-54-5	98%	250mg	$14.0	2025-04-14

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Production Method

Production Method 1

214360-77-7

953040-54-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 10 min, 0 °C; 0 °C → rt; 1.5 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Ligand control in enantioselective desymmetrization of bicyclic hydrazines: Rhodium(I)-catalyzed ring-opening versus hydroarylation

Panteleev, Jane; Menard, Frederic; Lautens, Mark, Advanced Synthesis & Catalysis, 2008, 350(18), 2893-2902

Production Method 2

214360-77-7

953040-54-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; 0 °C; 30 min, > 0 °C; cooled
1.2 0 °C; 30 min, > 0 °C

Reference

: A Palladium(II)-Catalyzed C-H Activation Cascade Sequence for Polyheterocycle Formation

Cooper, Stephen P.; Booker-Milburn, Kevin I., Angewandte Chemie, 2015, 54(22), 6496-6500

Production Method 3

25015-63-8

96-54-8

953040-54-5

850567-47-4

Reaction Conditions

1.1 Catalysts: 1-(2-Borylphenyl)-2,2,6,6-tetramethylpiperidine Solvents: Chloroform ; 5 h, rt → 80 °C

Reference

: Metal-free catalytic C-H bond activation and borylation of heteroarenes

Legare, Marc-Andre; Courtemanche, Marc-Andre; Rochette, Etienne; Fontaine, Frederic-Georges, Science (Washington, 2015, 349(6247), 513-516

Production Method 4

25015-63-8

96-54-8

953040-54-5

850567-47-4

Reaction Conditions

1.1 Catalysts: Borate(1-), [2-(diethylamino)phenyl]trifluoro-, hydrogen (1:1), (T-4)- ; 10 min, rt; 2 h, 80 °C

Reference

: Precatalysts and process for the metal-free functionalization of sp2 carbons using the same

, United States, , ,

Production Method 5

73183-34-3

96-54-8

953040-54-5

850567-47-4

Reaction Conditions

1.1 Catalysts: 2346606-58-2 ; 18 h, 100 °C

Reference

Catalytic C-H Borylation Using Iron Complexes Bearing 4,5,6,7-Tetrahydroisoindol-2-ide-Based PNP-Type Pincer Ligand

Kato, Takeru; et al, Chemistry - An Asian Journal, 2019, 14(12), 2097-2101

Production Method 6

76-09-5

96-54-8

953040-54-5

Reaction Conditions

1.1 Reagents: Aluminum chloride , (T-4)-Trichloro(N,N,4-trimethylbenzenamine)boron Solvents: Dichloromethane ; 3 h, 20 °C
1.2 Solvents: Triethylamine ; 0 - 5 °C; 1 h, 20 °C

Reference

: Mechanistic studies into amine-mediated electrophilic arene borylation and its application in MIDA boronate synthesis

Bagutski, Viktor; Del Grosso, Alessandro; Carrillo, Josue Ayuso; Cade, Ian A.; Helm, Matthew D.; et al, Journal of the American Chemical Society, 2013, 135(1), 474-487

Production Method 7

953040-54-5

Reaction Conditions

Reference

: Hpk1 inhibitor and application thereof in medicine

, World Intellectual Property Organization, , ,

Production Method 8

25015-63-8

96-54-8

953040-54-5

850567-47-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Borate(1-), [2-(diethylamino)phenyl]trifluoro-, hydrogen (1:1), (T-4)- ; 2 h, 80 °C

Reference

: Metal-Free Borylation of Heteroarenes Using Ambiphilic Aminoboranes: On the Importance of Sterics in Frustrated Lewis Pair C-H Bond Activation

Legare Lavergne, Julien; Jayaraman, Arumugam; Misal Castro, Luis C.; Rochette, Etienne; Fontaine, Frederic-Georges, Journal of the American Chemical Society, 2017, 139(41), 14714-14723

Production Method 9

76-09-5

96-54-8

953040-54-5

850567-47-4

Reaction Conditions

1.1 Reagents: Triethylamine , Aluminum chloride , 2-Chloro-1,3,2-benzodioxaborole Solvents: Dichloromethane ; 20 °C
1.2 20 h, 20 °C
1.3 Reagents: Triethylamine ; 1 h, 20 °C

Reference

Pinacol boronates by direct arene borylation with borenium cations

Del Grosso, Alessandro; et al, Angewandte Chemie, 2011, 50(9), 2102-2106

Production Method 10

76-09-5

96-54-8

953040-54-5

1278579-60-4

850567-47-4

Reaction Conditions

1.1 Reagents: Triethylamine , Aluminum chloride , 2-Chloro-1,3,2-benzodioxaborole Solvents: Dichloromethane ; 20 °C
1.2 192 h, 20 °C
1.3 Reagents: Triethylamine ; 1 h, 20 °C

Reference

Pinacol boronates by direct arene borylation with borenium cations

Del Grosso, Alessandro; et al, Angewandte Chemie, 2011, 50(9), 2102-2106

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Raw materials

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Preparation Products

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Related Literature

1. Aluminum borohydride–ethylenediamine as a hydrogen storage candidate†

Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
3. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

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